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Compound of Interest

Compound Name: Perhydroacenaphthene

Cat. No.: B1583686

Introduction: The Pursuit of High-Performance
Aviation Fuels

The aviation industry is in a continuous quest for fuels that offer higher energy density,
improved thermal stability, and superior low-temperature performance. High-density aviation
turbine fuels are critical for advanced aircraft, enabling extended range, increased payload
capacity, or reduced fuel volume for a given mission. Multicyclic saturated hydrocarbons, or
naphthenes, are a promising class of compounds for formulating these advanced fuels due to
their compact molecular structure, which translates to a higher volumetric energy content
compared to conventional paraffinic kerosenes.[1] Perhydroacenaphthene
(dodecahydroacenaphthylene), a tricyclic saturated hydrocarbon, has emerged as a compelling
candidate for inclusion in high-density jet fuel formulations. Its fully saturated structure imparts
excellent thermal stability, a crucial attribute as modern gas turbine engines operate at
increasingly higher temperatures.[2] This document provides a comprehensive guide for
researchers and scientists on the application and evaluation of perhydroacenaphthene in jet
fuel formulations.

Physicochemical Properties of
Perhydroacenaphthene

Understanding the fundamental properties of perhydroacenaphthene is the first step in
evaluating its suitability as a jet fuel component. The following table summarizes its key
physicochemical characteristics.
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Property Value Unit Source
Molecular Formula C1z2H20 - [31[41[5]
Molecular Weight 164.29 g/mol [31141[6]
Density ~0.939 g/cm3 [31[7]
Boiling Point ~235 °C [31[7]
Flash Point ~78.7 °C [31141(7]
Melting Point 36 °C [31[7]

Synthesis of Perhydroacenaphthene

Perhydroacenaphthene is typically synthesized through the catalytic hydrogenation of
acenaphthylene or acenaphthene, which are polycyclic aromatic hydrocarbons. The process
involves reacting the feedstock with hydrogen gas at elevated temperature and pressure in the
presence of a suitable catalyst, such as Raney Nickel or a palladium-based catalyst.[8] The
complete saturation of the aromatic rings is crucial to achieve the desired properties of high
stability and low reactivity.

Below is a diagram illustrating the synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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